Cas no 61775-18-6 ((4-Acetyl-3-hydroxy-5-methoxy-phenyl)-beta-D-glucopyranosid)

• Product Name: (4-Acetyl-3-hydroxy-5-methoxy-phenyl)-beta-D-glucopyranosid
• CAS No: 61775-18-6
• MF: C₁₅H₂₀O₉
• MW: 344.313905715942
• CID: 2001800
• PubChem ID: 15929152
• Update Time: 2025-04-21

(4-Acetyl-3-hydroxy-5-methoxy-phenyl)-beta-D-glucopyranosid Chemical and Physical Properties

Names and Identifiers

• (4-Acetyl-3-hydroxy-5-methoxy-phenyl)-beta-D-glucopyranosid
• (4-acetyl-3-hydroxy-5-methoxy-phenyl)-beta-D-glucopyranoside
• 4-O-beta-D-glucopyranosyl-2-hydroxy-6-methoxyacetophenone
• 4-O-beta-D-glucopyranosyl-2-O-methylphloroacetophenone
• 6-O-methylphloroacetophenone-4-O-
• annphenone
• CHEMBL3402766
• 1-[4-(beta-d-glucopyranosyloxy)-2-hydroxy-6-methoxyphenyl]-ethanone
• 61775-18-6
• FS-8494
• AKOS040762933
• 1-(2-hydroxy-6-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)ethanone

• Inchi： 1S/C15H20O9/c1-6(17)11-8(18)3-7(4-9(11)22-2)23-15-14(21)13(20)12(19)10(5-16)24-15/h3-4,10,12-16,18-21H,5H2,1-2H3/t10-,12-,13+,14-,15-/m1/s1
• InChI Key： DNMNFEFVHVMPES-TVKJYDDYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C(C(C)=O)=C(C=1)OC)O

Computed Properties

• Exact Mass: 344.11073221g/mol
• Monoisotopic Mass: 344.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 146Ų

(4-Acetyl-3-hydroxy-5-methoxy-phenyl)-beta-D-glucopyranosid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides